Cas no 1807060-47-4 (4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide)

• Product Name: 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide
• CAS No: 1807060-47-4
• MF: C₆H₅ClF₂N₂O₃S
• MW: 258.630306005478
• CID: 4808160
• Update Time: 2025-10-30

4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide

• Inchi： 1S/C6H5ClF2N2O3S/c7-2-1-3(5(8)9)11-6(4(2)12)15(10,13)14/h1,5,12H,(H2,10,13,14)
• InChI Key： ZDOWWQXMWUJYHC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(C=1O)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.2
• Topological Polar Surface Area: 102

Additional information on 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide

Introduction to 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide (CAS No. 1807060-47-4)

4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide, with the CAS number 1807060-47-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine sulfonamides, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of chloro, difluoromethyl, hydroxy, and sulfonamide functionalities in its structure endows it with a range of interesting properties that make it a promising candidate for various pharmaceutical developments.

The molecular structure of 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide is characterized by a pyridine ring substituted with a chlorine atom at the 4-position, a difluoromethyl group at the 6-position, a hydroxy group at the 3-position, and a sulfonamide group at the 2-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the compound, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the potential of 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively target these kinases without affecting other essential enzymes makes it a valuable lead compound for the development of targeted cancer therapies.

In addition to its anti-cancer properties, 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and asthma are characterized by excessive inflammation, and compounds that can effectively reduce this inflammation are highly sought after. Studies have demonstrated that this compound can modulate key inflammatory pathways, making it a promising candidate for the treatment of inflammatory disorders.

The pharmacokinetic properties of 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide have also been extensively studied. Its solubility, stability, and bioavailability are crucial factors that determine its suitability for pharmaceutical applications. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and stable plasma concentrations over extended periods. These properties make it an attractive candidate for further development into drug formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

Beyond its therapeutic applications, 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide has also been explored for its potential as a tool in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable probe for understanding complex cellular processes. Researchers are using this compound to gain insights into the mechanisms underlying various diseases and to identify new targets for drug discovery.

In conclusion, 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide (CAS No. 1807060-47-4) is a multifaceted compound with significant potential in both therapeutic and research applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further development in the pharmaceutical industry. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a crucial role in advancing medical treatments and improving patient outcomes.